rac Cetirizine-d8 N-Oxide
rac Cetirizine-d8 N-Oxide
Brand Name:
Vulcanchem
CAS No.:
1216444-13-1
VCID:
VC0021828
InChI:
InChI=1S/C21H25ClN2O4/c22-19-8-6-18(7-9-19)21(17-4-2-1-3-5-17)23-10-12-24(27,13-11-23)14-15-28-16-20(25)26/h1-9,21H,10-16H2,(H,25,26)/i10D2,11D2,12D2,13D2
SMILES:
C1C[N+](CCN1C(C2=CC=CC=C2)C3=CC=C(C=C3)Cl)(CCOCC(=O)O)[O-]
Molecular Formula:
C21H25ClN2O4
Molecular Weight:
412.94
rac Cetirizine-d8 N-Oxide
CAS No.: 1216444-13-1
Reference Standards
VCID: VC0021828
Molecular Formula: C21H25ClN2O4
Molecular Weight: 412.94
| CAS No. | 1216444-13-1 |
|---|---|
| Product Name | rac Cetirizine-d8 N-Oxide |
| Molecular Formula | C21H25ClN2O4 |
| Molecular Weight | 412.94 |
| IUPAC Name | 2-[2-[4-[(4-chlorophenyl)-phenylmethyl]-2,2,3,3,5,5,6,6-octadeuterio-1-oxidopiperazin-1-ium-1-yl]ethoxy]acetic acid |
| Standard InChI | InChI=1S/C21H25ClN2O4/c22-19-8-6-18(7-9-19)21(17-4-2-1-3-5-17)23-10-12-24(27,13-11-23)14-15-28-16-20(25)26/h1-9,21H,10-16H2,(H,25,26)/i10D2,11D2,12D2,13D2 |
| Standard InChIKey | IVDOUUOLLFEMJQ-BGKXKQMNSA-N |
| SMILES | C1C[N+](CCN1C(C2=CC=CC=C2)C3=CC=C(C=C3)Cl)(CCOCC(=O)O)[O-] |
| Synonyms | [2-[4-(4-Chlorophenyl)phenylmethyl]-1-oxido-1-piperazinyl-d8]ethoxy]acetic Acid; |
| PubChem Compound | 45038603 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume